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Compound of Interest

1,1'-
Compound Name: ) .
Azobis(cyclohexanecarbonitrile)

cat. No.: B1581900

Essential Safety and Handling Guide for 1,1'-
Azobis(cyclohexanecarbonitrile)

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling 1,1'-
Azobis(cyclohexanecarbonitrile). Adherence to these guidelines is critical for ensuring
laboratory safety and proper chemical management.

Chemical Identifier:

Name: 1,1'-Azobis(cyclohexanecarbonitrile)

Synonyms: ACHN, VAZO® catalyst 88[1]

CAS Number: 2094-98-6[1]

Molecular Formula: C1aH20N4[1]

Molecular Weight: 244.34 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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BENCHE

1,1'-Azobis(cyclohexanecarbonitrile) is a self-reactive solid that poses several hazards.[1]
Heating may cause a fire.[1] It is also known to cause skin and serious eye irritation, and may
cause respiratory irritation.[1] Ingestion and inhalation may be harmful.[1]

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

Hazard Class GHS Pictograms Signal Word Hazard Statements
Self-reactive H242: Heating may
(4) Danger )
substances cause a fire.[1]
Skin ) H315: Causes skin
o 1 Warning o
corrosion/irritation irritation.[1]
Serious eye ] H319: Causes serious
L ! Warning L
damage/eye irritation eye irritation.[1]
Specific target organ
o ] ] H335: May cause
toxicity — single ! Warning _ o
respiratory irritation.[1]
exposure
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Personal Protective
Equipment (PPE)

Specification

Standard

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or NIOSH (US)
approved.[1]

Hand Protection

Impervious chemical-resistant
gloves (e.g., nitrile rubber).

Inspect gloves before use.

Follow good laboratory
practices for glove removal

and disposal.[1]

Respiratory Protection

Full-face particle respirator or a

dust mask.

N100 (US), P3 (EN 143), or
N95 (US) respirator cartridges
are recommended where risk
assessment shows air-
purifying respirators are

appropriate.[1]

Body Protection

Protective clothing, such as a
lab coat. For spill response,
disposable coveralls may be

necessary.

Ensure clothing minimizes skin

exposure.[2]

Step-by-Step Handling and Storage Protocol

Engineering Controls:

o Always handle 1,1'-Azobis(cyclohexanecarbonitrile) in a well-ventilated area.

o Use a chemical fume hood or provide appropriate exhaust ventilation where dust is formed.

[1]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Have an eyewash

station and safety shower readily accessible.[2]

» Dispensing: Avoid the formation of dust and aerosols.[1] Use tools that do not generate

sparks.[3]
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Heating: Keep away from heat, sparks, open flames, and other ignition sources.[1][3] Do not
smoke in the handling area.[1]

Compatibility: Avoid contact with strong oxidizing agents and combustible materials.[3]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

Storage:

Store in a cool, dry, and well-ventilated place.[1]
The recommended storage temperature is 2-8°C.[1]
Keep the container tightly closed.[1]

Store away from combustible materials.

Periodically vent the container as pressure may build up over time, which could cause the
container to burst.[1] Handle and open the container with care.[1]

Spill Management and First Aid

Accidental Release Measures:

Evacuation: Evacuate personnel from the spill area.[1]
Ventilation: Ensure adequate ventilation.[1]

Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, eye
protection, and protective clothing.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]

Cleanup:

o Avoid generating dust.[1]
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o For small dry spills, use a clean shovel to place the material into a clean, dry, loosely

covered container for disposal.[4]

o Alternatively, sweep up and shovel the material.[1] Wet-brushing or using an electrically

protected vacuum cleaner can also be used to collect the spilled material.[1]

o Place the collected material in a suitable, closed container for disposal.[1]

o Decontamination: Ventilate the area and wash the spill site after the material pickup is

complete.[2]

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue

rinsing. Immediately consult a physician.[1][3]

Ingestion

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][3]

Disposal Plan

Proper disposal of 1,1'-Azobis(cyclohexanecarbonitrile) and its contaminated materials is

crucial to prevent environmental contamination and ensure safety.

Waste Generation and Segregation:

e Collect waste 1,1'-Azobis(cyclohexanecarbonitrile) and any contaminated materials (e.qg.,

gloves, wipes, containers) in a designated, labeled, and closed container.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Azobis_cyclohexanecarbonitrile
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A37140%20%20SDS%20%20091418.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://labchem-wako.fujifilm.com/sds/W01W0101-1107JGHEEN.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1_1-Azobis_cyclohexanecarbonitrile.pdf
https://labchem-wako.fujifilm.com/sds/W01W0101-1107JGHEEN.pdf
https://www.benchchem.com/product/b1581900?utm_src=pdf-body
https://www.benchchem.com/product/b1581900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Do not mix with other waste. Leave chemicals in their original containers if possible.
Disposal Procedure:

» Professional Disposal: All waste must be disposed of in accordance with local, state, and
federal regulations. Contact a licensed professional waste disposal service to dispose of this
material.[1][2]

« Incineration: A possible disposal method is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[1] Exercise extra care during ignition as this
material is highly flammable.[1]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of 1,1'-
Azobis(cyclohexanecarbonitrile).

Preparation
- Wear full PPE
- Ensure access to safety equipment

;

Handling in Fume Hood
- Avoid dust formation
- Use spark-proof tools

Y

Chemical Use
- Keep away from heat/ignition For subsequent use
- Avoid incompatibles

After use If not all used
End of Handling Storage
- Decontaminate work area - 2-8°C in a dry, ventilated area
- Wash hands thoroughly - Tightly closed container
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Caption: Workflow for handling 1,1'-Azobis(cyclohexanecarbonitrile).
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- Contaminated materials

i
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- Collect in a designated, labeled,
closed container

'

Temporary Storage
- Store in a secure area
- Away from incompatibles

Professional Disposal

- Contact licensed waste disposal service
- Follow all regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581900#personal-protective-equipment-for-
handling-1-1-azobis-cyclohexanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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